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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(lll)

Cat. No.: B081101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and synthesis of sodium hexanitrocobaltate(lll), a significant coordination compound in both
analytical chemistry and organic synthesis.

Chemical Formula and Nomenclature

Sodium hexanitrocobaltate(lll) is an inorganic coordination compound with the chemical
formula Nas[Co(NOz2)s].[1] Its systematic IUPAC name is sodium hexanitritocobaltate(lll). It is
also commonly known by the synonyms sodium cobaltinitrite and cobalt(lll) sodium nitrite. The
compound consists of three sodium cations (Na*) and a complex anion, [Co(NO2)e]3~.

Structural Properties

The hexanitrocobaltate(lll) anion, [Co(NO2)s]3~, features a central cobalt(lll) ion. This central
ion is octahedrally coordinated by six nitrite (NO27) ligands. In this arrangement, the nitrogen
atom of each nitrite ligand is bonded to the cobalt center.

While the crystal structure of sodium hexanitrocobaltate(lll) has been determined by X-ray
diffraction, specific bond lengths and angles were not available in the public domain resources
accessed for this guide. The key crystallographic study was performed at both 293 K and 10 K.
The study confirmed a slightly distorted octahedral geometry for the [Co(NO2)e]3~ anion.
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Structural Parameter Value Reference

Coordination Geometry Octahedral

Bond Lengths

Co-N Data not available
N-O Data not available
Bond Angles

N-Co-N Data not available
O-N-O Data not available

Experimental Protocol: Synthesis of Sodium
Hexanitrocobaltate(lll)

The synthesis of sodium hexanitrocobaltate(lll) involves the oxidation of a cobalt(ll) salt in
the presence of an excess of sodium nitrite. The following protocol is a consolidated
representation of common laboratory procedures.

Materials:

Cobalt(ll) nitrate hexahydrate (Co(NO3)2:-6H20) or Cobalt(ll) chloride hexahydrate
(CoCl2:6H20)

Sodium nitrite (NaNO32)

Glacial acetic acid (CH3COOH)

Ethanol (95%)

Distilled water

Procedure:

o Preparation of the Nitrite Solution: Dissolve an excess of sodium nitrite (e.g., 5 grams) in a
minimal amount of distilled water (e.g., 5 mL). Gentle heating can aid in the dissolution of the
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sodium nitrite.

« Introduction of the Cobalt Salt: Once the sodium nitrite solution has cooled to room
temperature, add the cobalt(ll) salt (e.g., 2.3 grams of CoClz:-6H20 or a stoichiometric
equivalent of Co(NO3)2:6H20).

 Acidification and Oxidation: Slowly add a 50% aqueous solution of glacial acetic acid
dropwise to the mixture while stirring. The solution will typically change color. A steady
stream of air is then passed through the solution for approximately 20-30 minutes to facilitate
the oxidation of Co(ll) to Co(lll) and to remove nitrogen oxides that are formed as
byproducts.

o Crystallization: Cool the reaction mixture in an ice bath. Slowly add cold ethanol while stirring
to induce the precipitation of the yellow sodium hexanitrocobaltate(lll) crystals.

« |solation and Purification: Collect the crystals by vacuum filtration. Wash the collected
crystals with a small amount of cold ethanol to remove any soluble impurities.

o Drying: Dry the final product in a vacuum desiccator to prevent the absorption of moisture, as
the crystals can be hygroscopic.

Overall Reaction:
4 --INVALID-LINK--2 + O2 + 24 NaNO2z - 4 Na3[Co(NOz2)e¢] + 8 NaNOs + 4 NaOH + 22 H20[1]

Visualization of the Hexanitrocobaltate(lll) Anion

The following diagram illustrates the octahedral coordination of the six nitrite ligands around the
central cobalt ion in the [Co(NO2)s]3~ anion.
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Caption: Structure of the [Co(NOz)s]3~ anion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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